Alpha-fetoprotein (542-550)
Description
Alpha-fetoprotein
Scientific Research Applications
Immunotherapy Potential in Hepatocellular Carcinoma
Alpha-fetoprotein (AFP), particularly the AFP(542-550) peptide, has been recognized as a significant target in the immunotherapy of hepatocellular carcinoma (HCC). The specificity analysis of this nonamer peptide, which involves determining the critical amino acid side chains for T cell priming and recognition, is crucial. One study found that replacing the glutamine at anchor position 9 with a leucine enhances MHC binding and AFP-specific T cell responses, indicating its potential in T cell-based immunotherapy (Meng et al., 2000).
T-Cell Responses in Autologous Human Lymphocyte Cultures
Research has shown that dendritic cells genetically engineered to express AFP can generate AFP-specific T-cell responses in autologous human lymphocyte cultures. This is significant as it demonstrates the ability of the human T-cell repertoire to recognize AFP-derived peptide epitopes, making AFP a potential target for T-cell-based immunotherapy (Butterfield et al., 1999).
No Prognostic Role in Small Hepatocellular Carcinoma
A study on the prognostic capability of AFP in patients with hepatocellular carcinoma (HCC) revealed that serum alpha-fetoprotein levels do not significantly impact patient survival. This suggests that while AFP is useful for diagnosis, its levels may not be a reliable prognostic indicator in cases of small HCC treated with curative intent (Giannini et al., 2012).
Role in Development of Biosensors for HCC Detection
Alpha-fetoprotein's role in developing biosensors for detecting HCC is notable. The development of accurate and sensitive methods for measuring AFP is essential for prognosis and early cancer diagnosis. Various studies indicate the potential of biosensors in detecting AFP below the cut-off level, though they may have limitations in clinical assays (Mohammadinejad et al., 2020).
Use in Molecular Therapy of Hepatocellular Carcinoma
AFP's physiological function and application in molecular therapy of hepatocellular carcinoma have been explored, highlighting its clinical significance beyond being just a diagnostic marker. The review emphasizes understanding AFP's function in therapy applications, which could pave the way for new treatment approaches (Yang & Zhang, 2011).
properties
sequence |
GVALQTMKQ |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Alpha-fetoprotein (542-550) |
Origin of Product |
United States |
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